2-Chloro-4,5-difluoro-3-nitrobenzoic acid

• IUPAC Name: 2-chloro-4,5-difluoro-3-nitrobenzoic acid
• InChI: InChI=1S/C7H2ClF2NO4/c8-4-2(7(12)13)1-3(9)5(10)6(4)11(14)15/h1H,(H,12,13)
• InChI Key: VCDHXXPXZNMKSL-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=C(C(=C1F)F)[N+](=O)[O-])Cl)C(=O)O
• Molecular Formula: C7H2ClF2NO4
• DSSTOX Substance ID: DTXSID601271096
• Molecular Weight: 237.54 g/mol
• CAS No.: 132992-44-0

Description

2-Chloro-4,5-difluoro-3-nitrobenzoic acid is a useful research compound. Its molecular formula is C7H2ClF2NO4 and its molecular weight is 237.54 g/mol. The purity is usually 95%.
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Scientific Research Applications

1. As a Building Block in Heterocyclic Oriented Synthesis (HOS)

2-Chloro-4,5-difluoro-3-nitrobenzoic acid has been identified as a valuable multireactive building block in the synthesis of various heterocyclic compounds. A study by Křupková et al. (2013) describes its use in preparing substituted nitrogenous heterocycles, such as benzimidazoles and benzotriazoles, through solid-phase synthesis methods. These heterocycles hold significant importance in drug discovery, highlighting the utility of this compound in medicinal chemistry (Křupková, Funk, Soural, & Hlaváč, 2013).

2. In Crystal Engineering and Solid-State Studies

The structural versatility of this compound in crystal engineering is explored by Oruganti et al. (2017). Their research focused on synthesizing molecular salts of this compound with pyridyl and benzoic acid derivatives. The study provides insights into the occurrence of weak halogen bonds in these salts and cocrystals, which are essential for crystal stabilization and have implications in material sciences (Oruganti, Nechipadappu, Khade, & Trivedi, 2017).

3. In Environmental and Analytical Chemistry

Alder et al. (1978) developed a method for determining residues of sodium 5-[2-chloro-4-(trifluoromethyl)phenoxy]-2-nitrobenzoate and its free acid in various environmental samples. This research demonstrates the application of this compound in environmental monitoring and analytical chemistry, particularly in the analysis of agricultural products and environmental samples (Alder, Augenstein, & Rogerson, 1978).

4. In Spectroscopic and Molecular Studies

The compound's utility extends to spectroscopic and molecular studies. For instance, Ellman (1959) synthesized a water-soluble aromatic disulfide derivative for determining sulfhydryl groups, which has applications in biological material analysis. This underscores the relevance of derivatives of this compound in biochemical and molecular research (Ellman, 1959).

5. In Theoretical and Computational Chemistry

Research by Stovall et al. (2005) employed the Abraham solvation parameter model to study the solubility of this compound in various solvents. This work provides valuable data for computational and theoretical chemistry, aiding in the prediction and understanding of solute-solvent interactions (Stovall, Givens, Keown, Hoover, Barnes, Harris, Lozano, Nguyen, Rodríguez, & Acree, 2005).